Cas no 86881-29-0 (2',3',5'-tri-o-methylcytidine)

2',3',5'-tri-o-methylcytidine structure
2',3',5'-tri-o-methylcytidine structure
Product name:2',3',5'-tri-o-methylcytidine
CAS No:86881-29-0
MF:C12H19N3O5
MW:C12H19N3O5
CID:862905
PubChem ID:145116

2',3',5'-tri-o-methylcytidine Chemical and Physical Properties

Names and Identifiers

    • 2',3',5'-tri-o-methylcytidine
    • 4-Amino-1-(2,3,5-tri-O-methylpentofuranosyl)-2(1H)-pyrimidinone
    • DTXSID101007163
    • SCHEMBL16573769
    • 86881-29-0
    • 4-Imino-1-(2,3,5-tri-O-methylpentofuranosyl)-1,4-dihydropyrimidin-2-ol
    • Inchi: InChI=1S/C12H19N3O5/c1-17-6-7-9(18-2)10(19-3)11(20-7)15-5-4-8(13)14-12(15)16/h4-5,7,9-11H,6H2,1-3H3,(H2,13,14,16)
    • InChI Key: UTRLDURUQJFKCK-UHFFFAOYSA-N
    • SMILES: COCC1C(C(C(O1)N2C=CC(=NC2=O)N)OC)OC

Computed Properties

  • Exact Mass: 285.13247072g/mol
  • Monoisotopic Mass: 285.13247072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 95.6Ų

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